Cas no 147497-05-0 (Urea,N-(acetyloxy)-N-[2-[[2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydro-1-oxo-6-isoquinolinyl]oxy]ethyl]-)
![Urea,N-(acetyloxy)-N-[2-[[2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydro-1-oxo-6-isoquinolinyl]oxy]ethyl]- structure](https://www.kuujia.com/scimg/cas/147497-05-0x500.png)
147497-05-0 structure
Product name:Urea,N-(acetyloxy)-N-[2-[[2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydro-1-oxo-6-isoquinolinyl]oxy]ethyl]-
CAS No:147497-05-0
MF:C21H22FN3O5
MW:415.414888858795
CID:1318567
Urea,N-(acetyloxy)-N-[2-[[2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydro-1-oxo-6-isoquinolinyl]oxy]ethyl]- Chemical and Physical Properties
Names and Identifiers
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- Urea,N-(acetyloxy)-N-[2-[[2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydro-1-oxo-6-isoquinolinyl]oxy]ethyl]-
- Urea, N-(acetyloxy)-N-[2-[[2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydro-1-oxo-6-isoquinolinyl]oxy]ethyl]-
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- Inchi: 1S/C21H22FN3O5/c1-14(26)30-25(21(23)28)10-11-29-18-6-7-19-16(12-18)8-9-24(20(19)27)13-15-2-4-17(22)5-3-15/h2-7,12H,8-11,13H2,1H3,(H2,23,28)
- InChI Key: BDNORCKLXXDIHU-UHFFFAOYSA-N
- SMILES: N(OC(C)=O)(CCOC1C=CC2=C(C=1)CCN(CC1=CC=C(F)C=C1)C2=O)C(N)=O
Computed Properties
- Exact Mass: 415.15446
Experimental Properties
- Density: 1.349±0.06 g/cm3(Predicted)
- Boiling Point: 618.0±65.0 °C(Predicted)
- PSA: 102.17
- pka: 13.96±0.50(Predicted)
Urea,N-(acetyloxy)-N-[2-[[2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydro-1-oxo-6-isoquinolinyl]oxy]ethyl]- Related Literature
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1. Structural evidence for a reaction intermediate mimic in the active site of a sulfite dehydrogenase†Ahmed Djeghader,Melanie Rossotti,Saleh Abdulkarim,Frédéric Biaso,Guillaume Gerbaud,Wolfgang Nitschke,Barbara Schoepp-Cothenet,Tewfik Soulimane,Stéphane Grimaldi Chem. Commun., 2020,56, 9850-9853
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Shane O'Sullivan,Eva Alvarez de Eulate,Yiu Hang Yuen,Erik Helmerhorst,Damien W. M. Arrigan Analyst, 2013,138, 6192-6196
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Cheng Ruan,Xue Bai,Chun Sun,Haobin Chen,Changfeng Wu,Xiongbin Chen,Hongda Chen,Vicki L. Colvin RSC Adv., 2016,6, 106225-106229
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Wenqi Xiong,Congxin Xia,Yuting Peng,Juan Du,Tianxing Wang,Jicai Zhang,Yu Jia Phys. Chem. Chem. Phys., 2016,18, 6534-6540
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Yuanyuan Han,Wei Jiang Soft Matter, 2017,13, 2634-2642
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